Cas no 27463-92-9 (2-Methyl-7,8-dihydro-6H-quinolin-5-one)

• Product Name: 2-Methyl-7,8-dihydro-6H-quinolin-5-one
• CAS No: 27463-92-9
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1082629
• PubChem ID: 10329578
• Update Time: 2025-04-20

2-Methyl-7,8-dihydro-6H-quinolin-5-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-7,8-dihydro-6H-quinolin-5-one
• 7,8-dihydro-2-methyl-5(6H)-Quinolinone
• 2-Methyl-7,8-dihydro-5(6H)-quinolone
• 5(6H)-QUINOLINONE, 7,8-DIHYDRO-2-METHYL-
• CS-0331661
• 27463-92-9
• BBL032370
• CBA46392
• AB68917
• 2-methyl-7,8-dihydro-5(6H)-quinolinone
• 2-methyl-7,8-dihydroquinolin-5(6H)-one
• CVYYGWAIMRUFPH-UHFFFAOYSA-N
• VS-11195
• 2-methyl-5-keto-5,6,7,8-tetrahydroquinoline
• DTXSID30438130
• 59864-82-3
• AKOS015865983
• SCHEMBL3894956
• starbld0038584
• 2-METHYL-5,6,7,8-TETRAHYDROQUINOLIN-5-ONE
• 5-keto-5,6,7,8-tetrahydroquinaldine
• STL246320
• DB-067787

• Inchi： 1S/C10H11NO/c1-7-5-6-8-9(11-7)3-2-4-10(8)12/h5-6H,2-4H2,1H3
• InChI Key： CVYYGWAIMRUFPH-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=C(C)N=C2CCC1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30Ų